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Compound of Interest

Compound Name: Phenyitin trichloride

Cat. No.: B074287

Protocol for the Laboratory Use of Phenyltin
Trichloride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective use
of phenyltin trichloride in a laboratory setting. Phenyltin trichloride is a versatile reagent in
organic synthesis, primarily utilized as a source of the phenyl group in cross-coupling reactions.
However, it is a highly toxic and corrosive compound that requires strict adherence to safety
protocols.

Properties and Hazards

Phenyltin trichloride is a colorless to pale yellow solid or liquid with a pungent odor.[1] It is
sensitive to moisture and light.[2][3] Due to its high toxicity and corrosivity, it must be handled
with extreme caution.

Table 1: Physical and Chemical Properties of Phenyltin Trichloride
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Property Value

CAS Number 1124-19-2

Molecular Formula C6H5CI3Sn

Molecular Weight 302.17 g/mol [4]

Appearance Colorless to pale yellow solid or clear liquid[1][5]
Boiling Point 142-143 °C at 25 mmHg|[6][7]

Melting Point -20 °C to -31 °C[4][8]

Density 1.839 g/mL at 25 °C[6][7]

Solubility Reacts with water[1][6]

Flash Point 113 °C (235.4 °F) - closed cup[7]

Hazard Identification:

Phenyltin trichloride is classified as a hazardous substance with the following primary

concerns:
o Corrosive: Causes severe skin burns and eye damage.[1][2][9][10]

» Toxic: Harmful if swallowed, in contact with skin, or if inhaled.[3] Ingestion or inhalation can
lead to severe irritation of the respiratory and digestive tracts, potentially causing organ
damage.[1][5]

o Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1][3][7][9]

Safety and Handling Protocol

Adherence to the following safety protocols is mandatory when working with phenyltin
trichloride.

2.1. Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles and a face shield are required.[11]
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» Skin Protection: A lab coat and appropriate chemical-resistant gloves (e.g., nitrile) are
essential.[2][11] Contaminated clothing must be removed immediately and washed before
reuse.[1]

o Respiratory Protection: All work must be conducted in a certified chemical fume hood to
avoid inhalation of vapors.[5]

2.2. Engineering Controls

e Chemical Fume Hood: All manipulations of phenyltin trichloride must be performed in a
well-ventilated chemical fume hood.[5]

o Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily
accessible in the immediate work area.[5]

2.3. Storage

e Store in a cool, dry, and dark place away from incompatible materials such as oxidizing
agents and moisture.[2][5]

o Keep the container tightly closed and store under an inert atmosphere (e.g., nitrogen or
argon).[2][5]

» Store in a designated corrosives area.[5]
2.4. Spill and Waste Disposal

o Spill: In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand)
and place it in a sealed container for disposal.[5] Avoid runoff into waterways.[5]

o Waste Disposal: Dispose of phenyltin trichloride waste as hazardous chemical waste in
accordance with local, state, and federal regulations.[5][9][10] Do not dispose of it down the
drain.[3]

Experimental Protocols

Phenyltin trichloride is a key reagent in Stille cross-coupling reactions, a powerful method for
forming carbon-carbon bonds.
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3.1. Application Note: Stille Cross-Coupling Reaction

The Stille reaction involves the palladium-catalyzed coupling of an organotin compound with an
organic halide or triflate. Phenyltin trichloride can serve as the organotin component to
introduce a phenyl group. The general mechanism involves oxidative addition of the organic
halide to a Pd(0) catalyst, followed by transmetalation with the organotin reagent and reductive
elimination to yield the coupled product and regenerate the Pd(0) catalyst.
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Reaction Preparation

Heat at 80 °C for 12-24h
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Extract with CH2CI2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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